Cas no 102872-39-9 (2-Thiophenecarboxylic acid, 4-(acetylamino)-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-(acetylamino)-, ethyl ester
• CAS No: 102872-39-9
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 1133405
• Update Time: 2024-07-27

2-Thiophenecarboxylic acid, 4-(acetylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(acetylamino)-, ethyl ester

• Inchi： 1S/C9H11NO3S/c1-3-13-9(12)8-4-7(5-14-8)10-6(2)11/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： OTOWOQKLYHSHTO-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC=C(NC(C)=O)C=1

Computed Properties

• Exact Mass: 213.04603

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Melting Point: 116-117 °C
• Boiling Point: 407.9±30.0 °C(Predicted)
• PSA: 55.4
• pka: 14.55±0.70(Predicted)